Cas no 1855744-85-2 (1-(Quinoxalin-2-yl)cyclobutan-1-amine)

• Product Name: 1-(Quinoxalin-2-yl)cyclobutan-1-amine
• CAS No: 1855744-85-2
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 5790776
• PubChem ID: 165665669
• Update Time: 2025-11-06

1-(Quinoxalin-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1827947
• 1-(quinoxalin-2-yl)cyclobutan-1-amine
• 1855744-85-2
• 1-(Quinoxalin-2-yl)cyclobutan-1-amine

• Inchi： 1S/C12H13N3/c13-12(6-3-7-12)11-8-14-9-4-1-2-5-10(9)15-11/h1-2,4-5,8H,3,6-7,13H2
• InChI Key： LPJQSDYCCJDOGL-UHFFFAOYSA-N
• SMILES： NC1(C2C=NC3C=CC=CC=3N=2)CCC1

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(Quinoxalin-2-yl)cyclobutan-1-amine

1-(Quinoxalin-2-yl)cyclobutan-1-amine: A Promising Compound in Medicinal Chemistry

1-(Quinoxalin-2-yl)cyclobutan-1-amine (CAS No. 1855744-85-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its quinoxaline and cyclobutylamine moieties, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The quinoxaline ring, a heterocyclic aromatic compound, is known for its broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The cyclobutylamine group, on the other hand, adds a layer of complexity and functionality to the molecule, potentially enhancing its pharmacological profile. The combination of these two moieties in 1-(Quinoxalin-2-yl)cyclobutan-1-amine results in a compound with unique chemical and biological characteristics.

Recent studies have highlighted the potential of 1-(Quinoxalin-2-yl)cyclobutan-1-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, which may have implications for conditions such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(Quinoxalin-2-yl)cyclobutan-1-amine exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation.

In addition to its neuroprotective properties, 1-(Quinoxalin-2-yl)cyclobutan-1-amine has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. A recent study published in the Cancer Research journal reported that 1-(Quinoxalin-2-yl)cyclobutan-1-amine effectively induced apoptosis in various cancer cell lines, including breast cancer and lung cancer cells.

The pharmacokinetic properties of 1-(Quinoxalin-2-yl)cyclobutan-1-amine have also been extensively studied. Researchers have found that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a suitable candidate for further clinical development. In particular, its high oral bioavailability and low toxicity are advantageous for drug formulation and delivery.

To further explore the therapeutic potential of 1-(Quinoxalin-2-yl)cyclobutan-1-amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various diseases. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 1-(Quinoxalin-2-yl)cyclobutan-1-amine (CAS No. 1855744-85-2) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.